Cas no 73469-59-7 (BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-)

• Product Name: BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-
• CAS No: 73469-59-7
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 3392136
• PubChem ID: 12540054
• Update Time: 2025-05-21

BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-
• 3-Bromo-5-(tert-butyl)-2-methoxybenzoic acid
• AKOS005150426
• 3-BROMO-5-TERT-BUTYL-2-METHOXYBENZOIC ACID
• DB-107778
• SCHEMBL4727360
• 73469-59-7

• Inchi： 1S/C12H15BrO3/c1-12(2,3)7-5-8(11(14)15)10(16-4)9(13)6-7/h5-6H,1-4H3,(H,14,15)
• InChI Key： INRIKFUPYBAMQX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(C)(C)C)=CC(Br)=C1OC

Computed Properties

• Exact Mass: 286.02046Da
• Monoisotopic Mass: 286.02046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-

Comprehensive Overview of BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY- (CAS No. 73469-59-7)

BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY- (CAS No. 73469-59-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated benzoic acid derivative features a tert-butyl group and a methoxy substituent, making it a valuable intermediate in synthetic chemistry. Its unique structure contributes to its role in developing bioactive molecules, particularly in drug discovery and crop protection formulations.

The compound’s 3-bromo-5-(1,1-dimethylethyl)-2-methoxy configuration enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the demand for sustainable chemical processes.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS 73469-59-7. Researchers often inquire about its solubility (notably in DMSO or methanol) and stability under various pH conditions, reflecting its practical handling challenges. These properties are vital for applications in high-throughput screening or medicinal chemistry workflows.

In the context of drug development, this compound’s structural motif is explored for modulating enzyme inhibition, particularly in kinase-targeted therapies—a hot topic in cancer research. Discussions on platforms like ResearchGate or PubMed frequently highlight its potential as a scaffold for lead optimization.

From an industrial perspective, BENZOIC ACID, 3-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY- is cataloged by suppliers like Sigma-Aldrich and TCI Chemicals, with pricing and bulk availability being common search queries. Regulatory compliance, such as REACH or FDA guidelines for its use in formulations, is another area of user interest.

Emerging applications include its role in material science, where its aromatic system aids in designing organic semiconductors or ligands for catalysis. This versatility addresses the growing demand for multifunctional intermediates in interdisciplinary research.

To ensure safe handling, technical datasheets emphasize personal protective equipment (PPE) recommendations, though the compound is not classified under stringent hazard categories. Storage conditions (e.g., 2-8°C under inert atmosphere) are frequently queried in laboratory forums.

In summary, CAS 73469-59-7 exemplifies how niche chemicals drive innovation across sectors. Its integration into AI-driven molecular design tools and automated synthesis platforms underscores its relevance in modern digital chemistry initiatives.